Cas no 717-21-5 (2-Propen-1-one,3-(2-furanyl)-1-phenyl-)

2-Propen-1-one,3-(2-furanyl)-1-phenyl- structure
717-21-5 structure
Product Name:2-Propen-1-one,3-(2-furanyl)-1-phenyl-
CAS No:717-21-5
MF:C13H10O2
MW:198.217303752899
MDL:MFCD00136235
CID:566896
PubChem ID:5354164
Update Time:2025-04-19

2-Propen-1-one,3-(2-furanyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(2-furanyl)-1-phenyl-
    • (2E)-3-(2-Furyl)-1-phenylprop-2-en-1-one
    • Furfurylideneacetophenone
    • 3-(2-Furyl)acrylophenone
    • Acrylophenone, 3-(2-furyl)-
    • Furfural acetophenone
    • LS-03558
    • AI3-04601
    • (2E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one
    • 5-17-10-00371 (Beilstein Handbook Reference)
    • BRN 0134154
    • 3-(Fur-2-yl)-1-phenylprop-2-en-1-one
    • 717-21-5
    • CHEMBL2236635
    • SR-01000391649-1
    • AKOS003632748
    • 3-(furan-2-yl)-1-phenylprop-2-en-1-one
    • 3-(2-furyl)-1-phenyl-2-propen-1-one
    • 3-(2-Furyl)-1-phenyl-2-propen-1-one #
    • SCHEMBL979281
    • SCHEMBL8290646
    • NSC2049
    • AB01330786-02
    • MFCD00136235
    • (2E)-3-(2-Furyl)-1-phenyl-2-propen-1-one
    • 3-(2-Furanyl)-1-phenyl-2-propen-1-one
    • GEO-03836
    • NS00042065
    • DTXSID301032005
    • NSC 2049
    • BVAGSGSYUAOFPJ-CMDGGOBGSA-N
    • 2-Propen-1-one, 3-(2-furanyl)-1-phenyl-
    • (E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one
    • SR-01000391649
    • EINECS 211-940-8
    • (E)-3-(2-FURYL)-1-PHENYL-2-PROPEN-1-ONE
    • NCGC00338677-01
    • 2-Propen-1-one, 3-(2-furanyl)-1-phenyl-, (2E)-
    • NSC-2049
    • ALBB-010510
    • STK523262
    • MDL: MFCD00136235
    • Inchi: 1S/C13H10O2/c14-13(11-5-2-1-3-6-11)9-8-12-7-4-10-15-12/h1-10H/b9-8+
    • InChI Key: BVAGSGSYUAOFPJ-CMDGGOBGSA-N
    • SMILES: O1C=CC=C1/C=C/C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 198.0681
  • Monoisotopic Mass: 198.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.1140
  • Melting Point: 47°C
  • Boiling Point: 317°C (estimate)
  • Refractive Index: 1.5954 (estimate)
  • PSA: 30.21

2-Propen-1-one,3-(2-furanyl)-1-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
061256-500mg
(2E)-3-(2-Furyl)-1-phenylprop-2-en-1-one
717-21-5
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1932CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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(2E)-3-(2-Furyl)-1-phenylprop-2-en-1-one
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Chemenu
CM524437-1g
3-(Furan-2-yl)-1-phenylprop-2-en-1-one
717-21-5 97%
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$132 2024-07-24
Chemenu
CM524437-5g
3-(Furan-2-yl)-1-phenylprop-2-en-1-one
717-21-5 97%
5g
$348 2024-07-24
abcr
AB236969-1 g
3-(Fur-2-yl)-1-phenylprop-2-en-1-one, 95%; .
717-21-5 95%
1 g
€339.20 2023-07-20
abcr
AB236969-5 g
3-(Fur-2-yl)-1-phenylprop-2-en-1-one, 95%; .
717-21-5 95%
5 g
€658.70 2023-07-20
abcr
AB236969-10 g
3-(Fur-2-yl)-1-phenylprop-2-en-1-one, 95%; .
717-21-5 95%
10 g
€786.50 2023-07-20
abcr
AB236969-25 g
3-(Fur-2-yl)-1-phenylprop-2-en-1-one, 95%; .
717-21-5 95%
25 g
€1,169.90 2023-07-20
abcr
AB236969-100 g
3-(Fur-2-yl)-1-phenylprop-2-en-1-one, 95%; .
717-21-5 95%
100g
€1,248.00 2022-09-01
Key Organics Ltd
LS-03558-1G
(2E)-3-(furan-2-yl)-1-phenylprop-2-en-1-one
717-21-5 >95%
1g
£236.00 2023-09-08
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